8-(9H-Fluoren-9-ylmethoxycarbonyl)-1-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
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Overview
Description
This compound, also known as 2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid, has a molecular formula of C24H25NO5 . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a fluorene moiety linked to a spirocyclic system via a methoxy carbonyl group . The spirocyclic system contains an oxa (oxygen) and an aza (nitrogen) atom, and is fused to a decane ring .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its molecular weight is 423.458 Da . Other physical and chemical properties such as melting point, boiling point, solubility, and stability would need to be determined experimentally.Scientific Research Applications
Structural Insights and Chemical Properties
1-Carboxyfluorenone, a related compound, demonstrates intramolecular hydrogen bonding, highlighting the structural conformation critical for understanding the behavior of fluoren-9-ylmethoxycarbonyl derivatives. These insights are essential for designing molecules with specific chemical properties (Coté, Lalancette, & Thompson, 1996).
Synthetic Applications
The fluoren-9-ylmethoxycarbonyl (Fmoc) group is utilized extensively for protecting hydroxy-groups during the synthesis of complex molecules, including oligonucleotides and peptides. Its selective deprotection under mild conditions enables its application in multi-step synthetic sequences, highlighting its versatility and importance in organic synthesis (Gioeli & Chattopadhyaya, 1982).
Supramolecular Chemistry
Compounds containing the oxa-azaspiro structure have been studied for their supramolecular arrangements, which are influenced by substituents on the cyclohexane ring. These studies provide insights into the relationship between molecular and crystal structures, offering potential applications in materials science (Graus et al., 2010).
Biological Activity Potential
Spiroaminal structures, including those similar to 8-(9H-Fluoren-9-ylmethoxycarbonyl)-1-oxa-8-azaspiro[4.5]decane-3-carboxylic acid, are found in natural and synthetic products with significant biological activities. The synthesis and study of these compounds are motivated by their potential applications in medicine and agriculture, demonstrating the ongoing interest in exploring their utility in new therapeutic agents (Sinibaldi & Canet, 2008).
Safety and Hazards
properties
IUPAC Name |
8-(9H-fluoren-9-ylmethoxycarbonyl)-1-oxa-8-azaspiro[4.5]decane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO5/c26-22(27)16-13-24(30-14-16)9-11-25(12-10-24)23(28)29-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKLZWEDAJUCTMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12CC(CO2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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